7-bromo-4-(trifluoromethyl)-1H-indole
Overview
Description
7-Bromo-4-(trifluoromethyl)-1H-indole, also known as BTFI, is an organic compound with a molecular formula of C10H6BrF3N. It is an indole derivative with a bromine atom at the 7-position and a trifluoromethyl group at the 4-position. BTFI has a variety of applications in the field of medicinal chemistry, including as a building block for drug synthesis and as a tool for studying enzyme-catalyzed reactions.
Scientific Research Applications
1. Crystal Structure and Hydrogen Bonding Studies
- A study by Mphahlele (2018) focused on the crystal structure and hydrogen bonding of indole derivatives, including compounds similar to 7-bromo-4-(trifluoromethyl)-1H-indole. It highlighted the use of single crystal X-ray diffraction for structural analysis, which is crucial for understanding the properties and potential applications of these compounds (Mphahlele, 2018).
2. Development of Bromo-Indole Building Blocks
- Huleatt et al. (2008) described the synthesis of bromo-indole derivatives, including methods relevant to the synthesis of 7-bromo-4-(trifluoromethyl)-1H-indole. These compounds serve as valuable substrates for further chemical modifications, demonstrating their importance in synthetic chemistry (Huleatt et al., 2008).
3. Antimicrobial Potential
- Rastogi et al. (2009) explored the synthesis and biological activity of indole derivatives with bromo groups, indicating their potential in antimicrobial applications. This research suggests that 7-bromo-4-(trifluoromethyl)-1H-indole could have similar applications (Rastogi et al., 2009).
4. Pharmaceutical Applications
- Isherwood et al. (2012) discussed the synthesis of bromo-indole derivatives for the development of pharmaceutical agents. This research underlines the significance of bromo-indoles in medicinal chemistry, hinting at potential applications for 7-bromo-4-(trifluoromethyl)-1H-indole (Isherwood et al., 2012).
5. Photoaffinity Labeling
- Murai et al. (2012) synthesized trifluoromethylated indole derivatives for use in photoaffinity labeling, a technique used in studying biological functions. This study suggests the potential of 7-bromo-4-(trifluoromethyl)-1H-indole in biochemical research (Murai et al., 2012).
6. Synthesis and Structural Analysis
- Tariq et al. (2020) conducted synthesis and structural analysis of indole derivatives, providing insights into their chemical properties and potential applications in various fields, including technology and pharmaceuticals (Tariq et al., 2020).
Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit anticancer activity, suggesting potential targets within cancer-related pathways .
Mode of Action
It’s worth noting that similar compounds have been synthesized and tested for their in vitro anticancer activity against various human cancer cell lines . The interaction of these compounds with their targets often results in the inhibition of cancer cell proliferation .
Biochemical Pathways
Given the anticancer activity of similar compounds, it’s plausible that this compound may affect pathways related to cell proliferation and survival .
Result of Action
Similar compounds have shown remarkable anticancer activity compared to standard drugs . This suggests that 7-bromo-4-(trifluoromethyl)-1H-indole could potentially induce cell death or inhibit cell proliferation in cancer cells .
properties
IUPAC Name |
7-bromo-4-(trifluoromethyl)-1H-indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrF3N/c10-7-2-1-6(9(11,12)13)5-3-4-14-8(5)7/h1-4,14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCIQJRYJGLTTMJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1C(F)(F)F)C=CN2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90694598 |
Source
|
| Record name | 7-Bromo-4-(trifluoromethyl)-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90694598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
875306-23-3, 1260649-67-9 |
Source
|
| Record name | 7-Bromo-4-(trifluoromethyl)-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90694598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-bromo-4-(trifluoromethyl)-1H-indole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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